Cas no 30863-24-2 (Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI))

Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI) structure
30863-24-2 structure
Product Name:Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI)
CAS No:30863-24-2
MF:C6N6S3
MW:252.299394607544
CID:311973
PubChem ID:35557
Update Time:2025-04-19

Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,s-triazine-2,4,6-triyl ester (8CI)
    • S-TRIAZINE-2,4,6-TRIYL THIOCYANATE
    • (4,6-dithiocyanato-1,3,5-triazin-2-yl) thiocyanate
    • 30863-24-2
    • DTXSID50275322
    • 2,4,6-Trithiocyanato-1,3,5-triazine
    • Inchi: 1S/C6N6S3/c7-1-13-4-10-5(14-2-8)12-6(11-4)15-3-9
    • InChI Key: CWQIIEXLSSXVJL-UHFFFAOYSA-N
    • SMILES: S(C#N)C1N=C(N=C(N=1)SC#N)SC#N

Computed Properties

  • Exact Mass: 251.935
  • Monoisotopic Mass: 251.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.79
  • Boiling Point: 556.4°C at 760 mmHg
  • Flash Point: 290.3°C
  • Refractive Index: 1.759

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